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Compound of Interest

Compound Name: Propoxycarbazone sodium

Cat. No.: B136408

For Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive guide for the development and validation of a High-
Performance Liquid Chromatography (HPLC) method for the quantitative analysis of
Propoxycarbazone sodium.

Introduction

Propoxycarbazone sodium is a post-emergence herbicide used to control grass weeds in
various crops.[1][2] Accurate and reliable analytical methods are crucial for its quantification in
technical materials, formulated products, and for residue analysis. This application note details
a robust HPLC method for the determination of Propoxycarbazone sodium, along with a
comprehensive validation protocol to ensure the method's suitability for its intended purpose.

Chemical Properties of Propoxycarbazone Sodium

A thorough understanding of the analyte's chemical properties is fundamental to developing a
successful HPLC method.
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Property Value Reference
Molecular Formula C15H17N4NaO7S [31141[5]
Molar Mass 420.37 g/mol [3B1141[5]
Melting Point 230-240 °C (decomposes) [11[3114]
Water Solubility (at 20 °C) 42 g/L (pH 7-9) [3114]

logP (20 °C) -1.55 (pH 7) [1][4]

HPLC Method Development

The following HPLC method is proposed for the analysis of Propoxycarbazone sodium.
Optimization may be required based on the specific instrumentation and sample matrix.

S hic Conditi

Parameter Recommended Condition
HPLC System Agilent 1260 Infinity 1l or equivalent
C18 reverse-phase column (e.g., 250 mm x 4.6
Column
mm, 5 um)
) Acetonitrile:Water (with 0.1% Formic Acid),
Mobile Phase

Gradient elution

0-15 min: 30-70% Acetonitrile; 15-20 min: 70%
Gradient Program Acetonitrile; 20-22 min: 70-30% Acetonitrile; 22-
25 min: 30% Acetonitrile

Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection Wavelength 240 nm
Injection Volume 10 pL

Reagents and Standards
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Propoxycarbazone sodium analytical standard (purity > 99%)

Acetonitrile (HPLC grade)

Water (HPLC grade or Milli-Q)

Formic Acid (analytical grade)

Standard Solution Preparation

o Stock Standard Solution (1000 pg/mL): Accurately weigh approximately 10 mg of
Propoxycarbazone sodium standard into a 10 mL volumetric flask. Dissolve in and dilute to
volume with the mobile phase initial composition (30% Acetonitrile in water).

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with the mobile phase to concentrations ranging from 1 pg/mL to 100 pg/mL.

Sample Preparation

The sample preparation will vary depending on the matrix. For technical grade material or
formulations, a simple dissolution and dilution in the mobile phase may be sufficient. For
residue analysis in complex matrices like soil or plant material, a QUEChERS (Quick, Easy,
Cheap, Effective, Rugged, and Safe) extraction method followed by cleanup is recommended.

[6]

Experimental Workflow
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Caption: Experimental workflow for HPLC analysis of Propoxycarbazone sodium.

HPLC Method Validation Protocol
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The developed HPLC method must be validated to ensure its performance is suitable for the
intended application. The validation should be performed according to established guidelines.

Validation Parameters

The following parameters should be evaluated:

Specificity: The ability of the method to unequivocally assess the analyte in the presence of
components that may be expected to be present.

 Linearity: The ability of the method to elicit test results that are directly proportional to the
concentration of the analyte.[7]

e Accuracy: The closeness of test results obtained by the method to the true value.

e Precision: The degree of agreement among individual test results when the procedure is
applied repeatedly to multiple samplings of a homogeneous sample. This includes
repeatability (intra-day precision) and intermediate precision (inter-day precision).

« Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but
not necessarily quantitated as an exact value.

o Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be
quantitatively determined with suitable precision and accuracy.

Acceptance Criteria
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Parameter

Acceptance Criteria

Specificity

No interfering peaks at the retention time of

Propoxycarbazone sodium.

Linearity (Correlation Coefficient, r2)

20.99

Accuracy (% Recovery)

98.0% - 102.0%

Precision (Relative Standard Deviation, %RSD)

Repeatability: < 2.0%; Intermediate Precision: <
2.0%

LOD

Signal-to-Noise Ratio (S/N) = 3

LOQ

Signal-to-Noise Ratio (S/N) = 10
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Caption: Logical relationship of HPLC method validation parameters.

Data Presentation
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All quantitative data from the method validation should be summarized in clear and concise
tables for easy interpretation and comparison.

Table 1: Linearity Data

Concentration (ug/mL) Peak Area (mAU*s)
1 [Insert Data]
5 [Insert Data]
10 [Insert Data]
25 [Insert Data]
50 [Insert Data]
100 [Insert Data]
Correlation Coefficient (r2) [Insert Value]

Table 2: Accuracy (Recaovery) Data

. Amount Added Amount Found
Spiked Level % Recovery
(ng/mL) (ng/mL)
Low [Insert Data] [Insert Data] [Insert Data]
Medium [Insert Data] [Insert Data] [Insert Data]
High [Insert Data] [Insert Data] [Insert Data]

Average % Recovery [Insert Value]

Table 3: Precision Data

Sample Repeatability (%RSD, n=6)

Intermediate Precision
(%RSD, n=6 over 3 days)

[Insert Sample Conc.] [Insert Data] [Insert Data]

Table 4: LOD and LOQ
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Parameter Concentration (pg/mL)

LOD [Insert Value]

LOQ [Insert Value]
Conclusion

The described HPLC method and validation protocol provide a comprehensive framework for
the reliable quantification of Propoxycarbazone sodium. Adherence to these guidelines will
ensure the generation of accurate and precise analytical data suitable for quality control,
stability studies, and regulatory submissions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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